Cas no 30452-61-0 (7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol)

• Product Name: 7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol
• CAS No: 30452-61-0
• MF: C₂₀H₂₇NO₅
• MW: 361.438g/molg/mol
• CID: 311543
• PubChem ID: 5318028
• Update Time: 2024-02-29

7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol Chemical and Physical Properties

Names and Identifiers

• Hasubanan-4,6-diol,7,8-didehydro-3,7,8-trimethoxy-17-methyl- (9CI)
• 3a,9b-[1]Buteno-1H-benz[e]indole, hasubanan-4,6-diol deriv.
• Hernandolinol(8CI)
• Hernandolinol
• CID 101316777
• 7,8-Didehydro-3,7,8-trimethoxy-17-methylhasubanan-4,6-diol
• Hasubanan-4,6-diol, 7,8-didehydro-3,7,8-trimethoxy-17-methyl- (9CI)
• DTXSID601182841
• 30452-61-0
• Hasubanan-4,6-diol, 7,8-didehydro-3,7,8-trimethoxy-17-methyl-

• Inchi：
• InChI Key： LZOBTQFAAZQLPU-KJXRMHRDSA-N
• SMILES：

Computed Properties

• Exact Mass: 361.189
• Monoisotopic Mass: 361.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids